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Compound of Interest

Compound Name: (Z)-Tetrachlorvinphos-d6

Cat. No.: B15557186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercially available (Z)-
Tetrachlorvinphos-d6 standard, its analytical applications, and relevant experimental

protocols. (Z)-Tetrachlorvinphos-d6 serves as an internal standard for the quantification of its

unlabeled counterpart, Tetrachlorvinphos, an organophosphate insecticide, in various matrices.

The use of a stable isotope-labeled standard is crucial for accurate and precise measurements

by compensating for matrix effects and variations in sample preparation and instrument

response.

Commercial Availability
(Z)-Tetrachlorvinphos-d6 is commercially available from various chemical standard suppliers.

One prominent supplier is LGC Standards, which offers the standard in a neat (solid) format.[1]

The availability of this standard is critical for laboratories conducting residue analysis and

metabolism studies of Tetrachlorvinphos.

Quantitative Data
The quantitative data for a specific lot of (Z)-Tetrachlorvinphos-d6 is provided in its Certificate

of Analysis (CoA). While a specific CoA for an in-stock lot is not publicly available, the following
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table summarizes the typical data provided. Researchers should always refer to the CoA

accompanying their specific standard for precise values.

Parameter Typical Specification

Product Name (Z)-Tetrachlorvinphos-d6

CAS Number Not available (for deuterated)

Unlabeled CAS 22248-79-9[2]

Molecular Formula C₁₀D₆H₃Cl₄O₄P

Molecular Weight 371.99 g/mol

Purity ≥98%

Isotopic Purity ≥99% atom % D

Format Neat Solid

Storage -20°C

Supplier
LGC Standards (and other fine chemical

suppliers)

Experimental Protocols
The analysis of Tetrachlorvinphos using (Z)-Tetrachlorvinphos-d6 as an internal standard

typically involves sample preparation followed by chromatographic separation and mass

spectrometric detection. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

method is a widely adopted sample preparation technique for pesticide residue analysis in food

and environmental matrices.[3][4][5][6]

Sample Preparation: QuEChERS Protocol
This protocol is a general guideline and may require optimization based on the specific matrix.

1. Sample Homogenization:
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Homogenize a representative portion of the sample (e.g., fruit, vegetable, soil) to a uniform

consistency.

2. Extraction:

Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Spike with the appropriate amount of (Z)-Tetrachlorvinphos-d6 internal standard solution.

Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride,

sodium citrate).

Shake vigorously for 1 minute.

Centrifuge at ≥3000 rcf for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a cleanup

sorbent (e.g., primary secondary amine (PSA), C18, graphitized carbon black (GCB)). The

choice of sorbent depends on the matrix.

Shake for 30 seconds.

Centrifuge at a high speed for 5 minutes.

The resulting supernatant is ready for GC-MS/MS or LC-MS/MS analysis.

Instrumental Analysis: Gas Chromatography-Tandem
Mass Spectrometry (GC-MS/MS)
Instrumentation:

A gas chromatograph coupled to a tandem quadrupole mass spectrometer (GC-MS/MS) is

recommended for high selectivity and sensitivity.[7][8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15557186?utm_src=pdf-body
https://www.restek.com/global/en/articles/high-throughput-multiresidue-pesticides-analysis-by-gc-ms-ms
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/rapid-analysis-of-pesticides-in-difficult-matrices-using-gcmsms.pdf
https://www.agilent.com/cs/library/applications/application-pesticides-in-food-intuvo-7010-gc-ms-ms-5994-0496en-agilent.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Typical GC-MS/MS Parameters:

Parameter Value

GC Column
DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film

thickness (or equivalent)

Injection Volume 1-2 µL

Injector Temp 250 °C

Oven Program
Start at 70°C, hold for 2 min, ramp to 300°C at

10°C/min, hold for 5 min

Carrier Gas Helium at a constant flow of 1.2 mL/min

Ion Source Temp 230 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Acquisition Mode Multiple Reaction Monitoring (MRM)

MRM Transitions:

Specific MRM transitions for Tetrachlorvinphos and (Z)-Tetrachlorvinphos-d6 need to be

determined by infusing the individual standards into the mass spectrometer. The precursor

ion will be the molecular ion or a significant fragment, and product ions will be characteristic

fragments.

Mandatory Visualizations
Synthesis of Tetrachlorvinphos
The synthesis of Tetrachlorvinphos involves the reaction of 1,2,4-trichlorobenzene with

dichloroacetyl chloride, followed by a reaction with trimethyl phosphite.[10] The synthesis of the

deuterated standard would utilize a deuterated trimethyl phosphite.
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Caption: Synthesis pathway of Tetrachlorvinphos.

Analytical Workflow
The general workflow for the analysis of Tetrachlorvinphos in a sample matrix using (Z)-
Tetrachlorvinphos-d6 as an internal standard is depicted below.
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Caption: General analytical workflow for Tetrachlorvinphos analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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